Cas no 852144-22-0 (3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole)

3-5-(Benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole is a heterocyclic compound featuring a fused indole-triazole core with a benzylsulfanyl substituent. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing biologically active molecules. The presence of the 1,2,4-triazole moiety enhances stability and offers opportunities for hydrogen bonding interactions, while the benzylsulfanyl group may contribute to lipophilicity and binding affinity. The ethyl substitution at the 4-position of the triazole ring further modulates steric and electronic properties. This compound is of interest for applications in drug discovery, serving as a versatile intermediate for synthesizing analogs with tailored pharmacological profiles.
3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole structure
852144-22-0 structure
Product Name:3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole
CAS No:852144-22-0
MF:C19H18N4S
MW:334.438022136688
CID:5964213
PubChem ID:4144796
Update Time:2025-10-28

3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole
    • 1H-Indole, 3-[4-ethyl-5-[(phenylmethyl)thio]-4H-1,2,4-triazol-3-yl]-
    • F0653-0211
    • AKOS003946523
    • 3-(5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)-1H-indole
    • 3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
    • 3-(5-benzylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)-1H-indole
    • 852144-22-0
    • Inchi: 1S/C19H18N4S/c1-2-23-18(16-12-20-17-11-7-6-10-15(16)17)21-22-19(23)24-13-14-8-4-3-5-9-14/h3-12,20H,2,13H2,1H3
    • InChI Key: JQQKIPNTKKNNND-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(C2N(CC)C(SCC3=CC=CC=C3)=NN=2)=C1

Computed Properties

  • Exact Mass: 334.12521776g/mol
  • Monoisotopic Mass: 334.12521776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 597.9±60.0 °C(Predicted)
  • pka: 15.24±0.30(Predicted)

3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0653-0211-2μmol
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
852144-22-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0653-0211-5μmol
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
852144-22-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0653-0211-10μmol
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
852144-22-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0653-0211-1mg
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
852144-22-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0653-0211-2mg
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
852144-22-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0653-0211-3mg
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
852144-22-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0653-0211-4mg
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
852144-22-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0653-0211-5mg
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
852144-22-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0653-0211-10mg
3-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
852144-22-0 90%+
10mg
$79.0 2023-05-17

Additional information on 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole

Introduction to 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole (CAS No. 852144-22-0)

3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 852144-22-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a benzylsulfanyl moiety and a triazolyl ring, which contribute to its potential biological activity and reactivity.

The benzylsulfanyl group is particularly noteworthy as it is often associated with enhanced solubility and bioavailability in pharmaceutical compounds. This feature makes it an attractive component for designing molecules that can effectively interact with biological targets. Additionally, the presence of a triazolyl ring suggests that this compound may exhibit properties such as stability and versatility in chemical transformations, which are crucial for its application in synthetic chemistry.

The indole core of the molecule is another critical feature that contributes to its potential pharmacological significance. Indole derivatives are well-documented for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole positions it as a compound of interest for further investigation.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. Heterocycles such as indole and triazole are frequently employed in medicinal chemistry due to their ability to mimic natural products and biological intermediates. The compound in question integrates these heterocyclic structures with additional functional groups, enhancing its potential as a lead molecule for drug development.

The synthesis of 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzylsulfanyl group typically involves sulfonation followed by benzyl substitution, while the formation of the triazolyl ring can be achieved through cycloaddition reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a form suitable for further studies.

Evaluation of the pharmacological properties of this compound has been ongoing in several research laboratories. Preliminary studies have suggested that it may possess inhibitory activity against certain enzymes and receptors relevant to human diseases. For instance, its structure resembles known bioactive molecules that target pathways involved in cancer progression and inflammation. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The use of computational methods has also been instrumental in understanding the behavior of 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. These predictions are valuable for guiding experimental efforts and optimizing the design of derivatives with improved properties. Additionally, virtual screening approaches have been employed to identify potential binding sites on target proteins, which can accelerate the discovery process.

The role of chiral centers in determining the biological activity of pharmaceutical compounds cannot be overstated. In some cases, enantiomers (molecules that are mirror images of each other) can exhibit vastly different pharmacological effects. Therefore, if 3-5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yll-H-indole contains chiral centers, careful consideration must be given to their stereochemistry during synthesis and characterization.

In conclusion, 3-(5-(benzylsulfanyl)-4 ethyl - 4 H - 1 , 2 , 4 - tri azo l - 3 yl - 1 H - ind o l e) (CAS No: 85214422) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic moieties makes it an attractive candidate for further exploration. As research continues to uncover new applications for such molecules, compounds like this one are likely to play an important role in the development of next-generation therapeutics.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd